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Compound of Interest

Compound Name: Versalide

Cat. No.: B1219986

A comprehensive review of scientific literature and publicly available data reveals no evidence
to support the use of Versalide (Acetyl hexamethyl tetralin) in energy storage applications.
Extensive searches for its electrochemical properties or any related use in batteries,
supercapacitors, or other energy storage devices have yielded no relevant results. The primary
and well-documented application of Versalide is as a synthetic polycyclic musk, a common
fragrance ingredient in a wide array of consumer products.

Versalide, also known by its IUPAC name 1-(5,6,7,8-Tetrahydro-3,5,5,6,8,8-hexamethyl-2-
naphthalenyl)ethanone, is valued in the fragrance industry for its persistent, warm, and sweet
musk-like scent.[1] It is frequently incorporated into perfumes, soaps, lotions, detergents, and
other personal care and cleaning products.[2][3][4]

The existing body of scientific research on Versalide and other synthetic musks is
predominantly focused on their environmental presence, bioaccumulation, and potential
toxicological effects.[4][5] Studies have investigated their impact on biological systems,
including their potential as endocrine disruptors.[2][4] However, this research does not intersect
with the field of materials science or electrochemistry for energy storage.

Due to the complete absence of data regarding the electrochemical behavior, conductivity, ion
storage capacity, or any other relevant characteristic of Versalide for energy storage, it is not
possible to provide the requested application notes, experimental protocols, or data
visualizations. The fundamental premise of the topic is not supported by current scientific
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knowledge. Therefore, any attempt to create such documents would be purely speculative and
without a factual basis.

For researchers and scientists interested in novel materials for energy storage, the focus
remains on compounds and materials that exhibit promising electrochemical properties, such
as high conductivity, redox activity, and structural stability. These typically include metal oxides,
carbon-based materials, conductive polymers, and various inorganic compounds. There is
currently no indication that synthetic musks like Versalide possess any of these requisite
properties for energy storage applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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